Cas no 123359-42-2 (Sulfobromophthalein disodium salt hydrate)

• Product Name: Sulfobromophthalein disodium salt hydrate
• CAS No: 123359-42-2
• MF: C₂₀H₁₃Br₄NaO₁₁S₂
• MW: 836.046392202377
• MDL: MFCD00150017
• CID: 63676
• PubChem ID: 24899433
• Update Time: 2025-08-03

Sulfobromophthalein disodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• Sulfobromophthalein sodium
• Bromosulfalein sodium
• 3,3'-(4,5,6,7-Tetrabromo-3-oxo-1(3H)-isobenzofuranylidene)bis(6-hydroxy-benzenesulfonic acid) disodium salt
• SULFOBROMOPHTHALEIN DISODIUM SALT HYDRATE
• Sulfobromophthalein sodium hydrate
• Sulfobromophthaleinsodiumhydrate100GR
• Sulfobromophthaleinsodiumhydrate25GR
• BSP,Bromsulfalein sodium disodium salt hydrate
• disodium,2-hydroxy-5-[4,5,6,7-tetrabromo-1-(4-hydroxy-3-sulfonatophenyl)-3-oxo-2-benzofuran-1-yl]benzenesulfonate,hydrate
• BSP
• Bromsulfalein sodium disodium salt hydrate
• BROMOSULFOPHTHALEIN
• BROMOSULFOPHTHALEIN SODIUM SALT
• BROMO SULPHALEIN
• BROMOSULPHALEIN DISODIUM SALT
• bromsulfalein sodium
• SULFORBROMOPHTHALEINSODIUMHYDRATE
• PHENOLTETRABROMOPHTHALEIN-3',3''-DISULFONIC ACID DISODIUM SALT
• Sulfobromophthalein disodium salt hydrate

• MDL： MFCD00150017
• Inchi： 1S/C20H10Br4O10S2.Na.H2O.H/c21-15-13-14(16(22)18(24)17(15)23)20(34-19(13)27,7-1-3-9(25)11(5-7)35(28,29)30)8-2-4-10(26)12(6-8)36(31,32)33;;;/h1-6,25-26H,(H,28,29,30)(H,31,32,33);;1H2;
• InChI Key： DBQJRECMJXYCSK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(Br)=C(Br)C2C(=O)OC(C3C=CC(O)=C(S(O)(=O)=O)C=3)(C3C=CC(O)=C(S(O)(=O)=O)C=3)C1=2)Br.[NaH].O

Computed Properties

• Exact Mass: 833.60900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 994
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: Beige powder
• Melting Point: >235°C (dec.)
• Solubility: DMSO（少许）、甲醇（少许）、水（少许）
• PSA: 205.76000
• LogP: 6.57600
• Solubility: Soluble in water

Sulfobromophthalein disodium salt hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H334
• Warning Statement： P261-P280-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： S22; S36/37; S45
• RTECS：SM8395000
• Hazardous Material Identification：
• Safety Term：S22;S36/37;S45
• Risk Phrases：R42/43
• Storage Condition：room temp

Additional information on Sulfobromophthalein disodium salt hydrate

Sulfobromophthalein Disodium Salt Hydrate: A Comprehensive Overview

Sulfobromophthalein disodium salt hydrate, also known by its CAS number 123359-42-2, is a compound that has garnered significant attention in various scientific and industrial applications. This compound, often abbreviated as SBP-Na, belongs to the class of phthalein derivatives, which are widely used as indicators in analytical chemistry due to their unique chromogenic properties. The molecule consists of a phthalein backbone with sulfobromide substituents, which confer it with enhanced solubility in aqueous solutions and stability under varying pH conditions.

Recent studies have highlighted the potential of sulfobromophthalein disodium salt hydrate in the field of biomedical imaging. Researchers have demonstrated that this compound can serve as a highly effective contrast agent for optical imaging techniques, such as fluorescence microscopy and near-infrared imaging. The ability of SBP-Na to emit fluorescence under specific wavelengths makes it an ideal candidate for real-time monitoring of biological processes, including drug delivery and cellular uptake mechanisms.

The synthesis of sulfobromophthalein disodium salt hydrate involves a multi-step chemical process that begins with the preparation of phthalein derivatives. The introduction of sulfobromide groups is achieved through bromination and sulfonation reactions, which are carefully optimized to ensure high purity and yield. The final product is characterized by its bright yellow crystalline structure, which dissolves readily in water to form a deep red solution. This property is particularly advantageous in applications where rapid dissolution and colorimetric detection are required.

One of the most promising applications of sulfobromophthalein disodium salt hydrate lies in its use as a pH-sensitive indicator. Unlike traditional indicators that exhibit limited color changes, SBP-Na demonstrates a broad range of color transitions across different pH levels, making it suitable for precise titration and analytical measurements. Recent advancements in nanotechnology have further expanded its utility by incorporating SBP-Na into pH-responsive nanoparticles for targeted drug delivery systems.

In addition to its analytical and biomedical applications, sulfobromophthalein disodium salt hydrate has found utility in environmental monitoring. Its ability to detect trace amounts of metal ions in aqueous solutions has made it a valuable tool for assessing water quality and detecting pollutants. Studies have shown that SBP-Na can selectively bind to certain metal ions, leading to distinct color changes that can be easily detected using spectrophotometric techniques.

The safety profile of sulfobromophthalein disodium salt hydrate has also been extensively studied to ensure its suitability for various applications. Research indicates that the compound exhibits low toxicity when used at recommended concentrations, making it safe for both laboratory and industrial use. However, proper handling procedures should still be followed to minimize exposure risks.

Looking ahead, the versatility of sulfobromophthalein disodium salt hydrate positions it as a key compound in the development of next-generation diagnostic tools and therapeutic agents. Its unique combination of chemical stability, pH sensitivity, and fluorescence properties continues to drive innovative research across multiple disciplines.